Cas no 113631-50-8 (3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester)

3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester structure
113631-50-8 structure
Product Name:3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester
CAS No:113631-50-8
MF:C10H12N2O4
MW:224.213282585144
CID:1099545
PubChem ID:9815937
Update Time:2025-04-20

3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester
    • diethyl pyridazine-3,6-dicarboxylate
    • ZMYKJBRAQSFUON-UHFFFAOYSA-N
    • SCHEMBL5642066
    • 113631-50-8
    • diethyl 3,6-pyridazinedicarboxylate
    • DA-34847
    • Inchi: 1S/C10H12N2O4/c1-3-15-9(13)7-5-6-8(12-11-7)10(14)16-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: ZMYKJBRAQSFUON-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=C(C(=O)OCC)N=N1)=O)CC

Computed Properties

  • Exact Mass: 224.07970687g/mol
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 78.4Ų
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